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Compound of Interest

Compound Name: Aminoethoxyethanol

Cat. No.: B8391809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Aminoethoxyethanol, a
versatile chemical compound widely utilized in various scientific and industrial fields. The guide

will focus on its key synonyms, applications in biomedical research, particularly in

bioconjugation and as a linker in drug delivery systems, and will provide detailed experimental

protocols and quantitative data where available in the scientific literature.

Core Synonyms in Scientific Literature
Aminoethoxyethanol is known by several synonyms in scientific and commercial contexts.

The consistent use of its CAS (Chemical Abstracts Service) number is the most unambiguous

way to identify this compound.
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Synonym CAS Number Common Context of Use

2-(2-Aminoethoxy)ethanol 929-06-6

Predominantly in chemical and

scientific literature.[1][2][3][4]

[5]

Diglycolamine® (DGA) 929-06-6
Widely used commercial and

industrial name.[1]

Diethylene Glycol Amine 929-06-6 Common chemical name.

2-Amino-2'-hydroxydiethyl

ether
929-06-6 Systematic chemical name.

Ethanol, 2-(2-aminoethoxy)- 929-06-6
Name used in some chemical

databases.

Applications in Drug Development and Biological
Research
While Aminoethoxyethanol has broad industrial applications, its utility in the life sciences,

particularly in drug development, is centered on its properties as a linker or spacer molecule. Its

bifunctional nature, possessing both a primary amine and a hydroxyl group, allows for its

conjugation to various molecules of interest.

One notable application is in the synthesis of modified oligonucleotides. 2-(2-

Aminoethoxy)ethanol can be used to create a 5'-amino modifier, which provides a reactive

primary amine at the 5'-end of an oligonucleotide. This terminal amine can then be used to

attach a variety of labels, such as fluorescent dyes, quenchers, or other moieties to facilitate

the development of diagnostic probes or therapeutic oligonucleotides.

Experimental Protocols
The following section details a key experimental protocol for the synthesis of a 2-(2-

aminoethoxy)ethanol-based 5'-amino modifier for solid-supported oligonucleotides, as

described in the scientific literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.researchgate.net/figure/Scheme-2-Synthesis-of-2-2-aminoethoxy-ethanol-based-5-amino-modifiers-for_fig5_51526940
https://www.researchgate.net/publication/303739190_Synthesis_and_characterization_of_newly_cationic_surfactants_based_on_2-2-dimethyl_amino_ethoxy_ethanol_Physiochemical_Thermodynamic_and_evaluation_as_Biocide
https://pmc.ncbi.nlm.nih.gov/articles/PMC12063045/
https://www.chemicalbook.com/synthesis/2-2-aminoethoxy-ethanol.htm
https://www.sigmaaldrich.cn/CN/zh/search/2-(2-aminoethoxy)ethanol-synthesis?focus=products&page=1&perpage=30&sort=relevance&term=2-(2-aminoethoxy)ethanol%20synthesis&type=product
https://www.researchgate.net/figure/Scheme-2-Synthesis-of-2-2-aminoethoxy-ethanol-based-5-amino-modifiers-for_fig5_51526940
https://www.benchchem.com/product/b8391809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8391809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of a 2-(2-aminoethoxy)ethanol-based 5'-amino
modifier
This protocol outlines the synthesis of a monomethoxytrityl (MMT) protected H-phosphonate of

2-(2-aminoethoxy)ethanol, which can be used in automated oligonucleotide synthesis.

Materials:

2-(2-Aminoethoxy)ethanol

Pyridine

Monomethoxytrityl chloride (MMTr-Cl)

Triethylamine

Diphenyl-H-phosphonate

Water

Procedure:

Protection of the amino group: 2-(2-Aminoethoxy)ethanol is reacted with monomethoxytrityl

chloride in pyridine with triethylamine. This step selectively protects the primary amine with

the MMT group, which is a common protecting group in oligonucleotide synthesis. The

reaction is typically carried out at room temperature for 2 hours.

H-phosphonate formation: The MMT-protected aminoethoxyethanol is then reacted with

diphenyl-H-phosphonate. This reaction introduces the H-phosphonate group at the hydroxyl

position. This step is also typically performed at room temperature for 1 hour.

Hydrolysis: The final step is the hydrolysis of the intermediate product with water, which is

carried out overnight at room temperature to yield the desired MMT-protected 2-(2-

aminoethoxy)ethanol H-phosphonate.

This synthetic scheme provides a foundational method for incorporating an amino-linker into an

oligonucleotide, which can then be used for a variety of downstream applications in drug
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development and diagnostics.

Visualization of Experimental Workflow
The following diagram illustrates the experimental workflow for the synthesis of the 2-(2-

aminoethoxy)ethanol-based 5'-amino modifier.
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Synthesis of a 5'-amino modifier.

Signaling Pathways and Logical Relationships
Currently, there is a lack of direct evidence in the scientific literature implicating

Aminoethoxyethanol or its simple derivatives in the modulation of specific intracellular

signaling pathways. Its primary role in a biological context is that of a synthetic tool, specifically

as a linker to connect different molecular entities.

The logical relationship in which Aminoethoxyethanol participates is therefore not a biological

signaling cascade, but rather a synthetic pathway designed to create functional biomolecules.

The diagram below illustrates the logical workflow of utilizing an Aminoethoxyethanol-derived

amino modifier in a common bioconjugation technique.
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Core Components
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Bioconjugation workflow using an amino modifier.

This guide has summarized the key synonyms and the primary application of

Aminoethoxyethanol in the context of drug development and biological research. While direct

quantitative data and involvement in signaling pathways are not extensively documented, its

role as a synthetic linker is well-established, providing a valuable tool for the construction of

complex biomolecules for therapeutic and diagnostic purposes. Further research into the

biological effects of Aminoethoxyethanol-containing conjugates may reveal more direct

interactions with cellular pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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